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Introduction
The Thorium-229 (²²⁹Th) nucleus stands as a unique and compelling subject of study within

the fields of nuclear physics, metrology, and medicine. It possesses the lowest known nuclear

excited state, an isomer designated as Thorium-229m (²²⁹ᵐTh), with an energy that is

remarkably accessible to laser spectroscopy—a characteristic that sets it apart from all other

known isotopes.[1][2] This exceptionally low-energy isomeric transition, orders of magnitude

smaller than typical nuclear excitations, has opened up new frontiers in research, most notably

the development of a "nuclear clock" with the potential for unprecedented accuracy.[3][4][5]

Beyond fundamental physics, ²²⁹Th and its decay products are gaining significant attention for

their applications in targeted alpha therapy for cancer treatment.[6][7][8][9]

This technical guide provides an in-depth overview of the nuclear structure and properties of

Thorium-229, tailored for researchers, scientists, and professionals in drug development. It

consolidates key data, outlines experimental methodologies, and visualizes important concepts

to facilitate a comprehensive understanding of this fascinating isotope.

Nuclear Structure and Properties
The defining feature of ²²⁹Th is its low-lying isomeric state. The ground and isomeric states

have distinct properties that have been the subject of extensive experimental and theoretical

investigation.
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Quantitative Nuclear Data
The fundamental properties of the ²²⁹Th ground and isomeric states are summarized in the

tables below.

Property Ground State (²²⁹Th) Isomeric State (²²⁹ᵐTh)

Spin and Parity (Iπ) 5/2+[3] 3/2+[3]

Half-life (T₁/₂) 7917 ± 24 years

~7 µs (neutral atom, internal

conversion), 1740 ± 50 s

(isolated in vacuum, radiative

decay)[10]

Decay Mode α-decay (100%)[11]
Internal Conversion (IC),

Radiative Decay (γ)

Magnetic Dipole Moment (µ) +0.360(7) µN[3] -0.37(6) µN[3]

Electric Quadrupole Moment

(Qs)
+3.11(6) eb[3] +1.74(6) eb[3]

Property Value

Isomeric Transition Energy 8.355733554021(8) eV[12][13]

Isomeric Transition Wavelength 148.382182883 nm (in vacuum)[12]

Ground State α-decay Energy (Qα) 5168 keV

Production and Decay
Thorium-229 is not a primordial isotope due to its relatively short half-life compared to the age

of the Earth. It is primarily produced through the alpha decay of Uranium-233 (²³³U), which was

bred in nuclear reactors.[3] The global inventory of ²³³U is therefore the main source of ²²⁹Th.

An alternative production route is the beta decay of Actinium-229 (²²⁹Ac).

The alpha decay of ²³³U populates various excited states of ²²⁹Th, with about 2% of decays

populating the isomeric state ²²⁹ᵐTh.
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Production of ²²⁹Th from the α-decay of ²³³U.

The Isomeric Transition and the Nuclear Clock
The exceptionally low energy of the ²²⁹ᵐTh isomer, falling within the vacuum ultraviolet (VUV)

range, makes it accessible to direct laser excitation.[12] This has propelled the concept of a

"nuclear clock," an optical clock based on this nuclear transition.[4][5] Nuclear transitions are

inherently less susceptible to external perturbations like electromagnetic fields compared to the

electronic transitions used in current atomic clocks.[3][5] This intrinsic insensitivity could lead to

a timekeeping device with a fractional uncertainty as low as 10⁻¹⁹.[5]

Recent breakthroughs have demonstrated the successful laser excitation of the ²²⁹Th nucleus,

a crucial step towards the realization of a nuclear clock.[10][14][15][16]

Experimental Methodologies
The characterization of ²²⁹Th's properties has relied on a variety of sophisticated experimental

techniques.

Gamma-Ray Spectroscopy
The existence of the isomeric state was first inferred from high-resolution gamma-ray

spectroscopy of the alpha decay of ²³³U in 1976.[1] By precisely measuring the energies of

gamma rays emitted from the excited states of ²²⁹Th and applying the Ritz combination

principle, a consistent level scheme could only be constructed by including a very low-lying

excited state.

Methodology:

A highly purified source of ²³³U is prepared.
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The gamma rays emitted following the alpha decay are detected using high-resolution

detectors, such as germanium detectors or, more recently, magnetic microcalorimeters.

The energies of the emitted gamma rays are precisely measured.

The nuclear level scheme of ²²⁹Th is constructed based on the energy differences between

the measured gamma rays.

The energy of the isomeric state is determined by the small energy difference between

various decay cascades.

Laser Spectroscopy of Trapped Thorium Ions
To probe the nuclear properties with high precision and minimize environmental perturbations,

laser spectroscopy on trapped ²²⁹Th ions is employed.[1][3] Ions can be confined in

radiofrequency (RF) Paul traps and cooled to very low temperatures using laser cooling

techniques.

Methodology:

Thorium-229 ions (e.g., Th³⁺) are produced, for instance, by ablating a ²³³U source.[17]

The ions are guided into a linear RF Paul trap.

The trapped ions are sympathetically or directly laser-cooled to reduce their kinetic energy.

A narrow-linewidth laser is used to probe the electronic transitions of the trapped ions.

By observing the hyperfine structure of these electronic transitions, which arises from the

interaction of the electrons with the nuclear moments, the nuclear magnetic dipole and

electric quadrupole moments can be determined.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://sites.lsa.umich.edu/kuzmich-lab/research/229th-nuclear-isomer/
https://thoriumclock.eu/wp-content/uploads/2021/03/Beeks-2021_The-thorium-229-low-energy-isomer-and-the-nuclear-clock.pdf
https://www.benchchem.com/product/b1194898?utm_src=pdf-body
https://www.researchgate.net/publication/386041920_Trapping_of_triply_charged_thorium-229_for_a_nuclear_clock
https://thoriumclock.eu/wp-content/uploads/2021/03/Beeks-2021_The-thorium-229-low-energy-isomer-and-the-nuclear-clock.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup
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Workflow for laser spectroscopy of trapped ²²⁹Th ions.

Spectroscopy of Thorium-229 Doped Crystals
An alternative approach involves doping ²²⁹Th into optically transparent crystals, such as

calcium fluoride (CaF₂).[3][10] This solid-state environment allows for a high density of nuclei to

be probed.

Methodology:

Crystals are grown with a small concentration of ²²⁹Th.

The doped crystal is mounted in a cryostat and cooled to low temperatures.

A tunable VUV laser system is used to irradiate the crystal.[10]

The laser frequency is scanned across the expected energy of the nuclear transition.

The excitation of the isomer is detected by observing the subsequent fluorescence (photons)

or internal conversion (electrons) upon its decay.[15][18]
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Applications in Nuclear Medicine
Beyond its role in fundamental physics, ²²⁹Th is a critical parent isotope for the production of

Actinium-225 (²²⁵Ac), a promising radionuclide for Targeted Alpha Therapy (TAT).[8][9] ²²⁵Ac

emits four high-energy alpha particles during its decay, which can effectively kill cancer cells

with minimal damage to surrounding healthy tissue.[7]

The process of separating ²²⁵Ac from its parent ²²⁹Th is often referred to as "milking a thorium

cow."[9]

²³³U Stockpile

Chemical Separation
of ²²⁹Th

²²⁹Th Generator
('Thorium Cow')

Elution of ²²⁵Ac

α-decay

²²⁵Ac for TAT
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Logical workflow for the production of ²²⁵Ac from ²²⁹Th.

Future Outlook
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The field of Thorium-229 research is rapidly advancing. The direct laser excitation of the

isomer has paved the way for the development of a nuclear clock, which could have profound

implications for metrology, geodesy, and tests of fundamental constants.[19][20] Continued

improvements in the precision of the isomer's energy and lifetime measurements are crucial

next steps. In the realm of medicine, the demand for ²²⁵Ac is growing, highlighting the

importance of a stable and efficient supply chain based on the extraction of ²²⁹Th from ²³³U

stockpiles.[6][7] The unique properties of the Thorium-229 nucleus will undoubtedly continue

to be a source of exciting scientific discoveries and technological innovations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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